Cas no 176299-96-0 (b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-)
176299-96-0 structure
Product Name:b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-
CAS No:176299-96-0
MF:C20H22O7
MW:374.384486675262
CID:112303
PubChem ID:125307176
Update Time:2025-04-18
b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-
- 4-METHOXYPHENYL 4,6-O-BENZYLIDENE-BETA-D-GALACTOPYRANOSIDE
- 4-Methoxyphenyl 4,6-<i>O<
- i>-Benzylidene-β-<small>D<
- small>-galactopyranoside
- 4-Methoxyphenyl 4,6-O-Benzylidene-β-D-galactopyranoside
- A902529
- 4-Methoxyphenyl 4,6-O-benzylidene-alpha-L-allopyranoside
- M1710
- (4aS,6S,7S,8R,8aR)-6-(4-methoxyphenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
- 176299-96-0
- DTXSID00693678
-
- Inchi: 1S/C20H22O7/c1-23-13-7-9-14(10-8-13)25-20-17(22)16(21)18-15(26-20)11-24-19(27-18)12-5-3-2-4-6-12/h2-10,15-22H,11H2,1H3/t15-,16+,17-,18-,19?,20+/m0/s1
- InChI Key: YHRLBNMWLPNUFF-GLNIJSSQSA-N
- SMILES: O1[C@H]([C@H]([C@H]([C@@H]2[C@@H]1COC(C1C=CC=CC=1)O2)O)O)OC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 374.13700
- Monoisotopic Mass: 374.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 86.6A^2
Experimental Properties
- Density: 1.322
- Boiling Point: 589.699°C at 760 mmHg
- Flash Point: 310.439°C
- Refractive Index: 1.591
- PSA: 86.61000
- LogP: 1.63490
b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Security Information
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:<0°C
b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL5067-1g |
4-Methoxyphenyl 4,6-O-benzylidene-beta-D-galactopyranoside |
176299-96-0 | 98% | 1g |
£270.00 | 2024-05-25 | |
| Apollo Scientific | BICL5067-2g |
4-Methoxyphenyl 4,6-O-benzylidene-beta-D-galactopyranoside |
176299-96-0 | 98% | 2g |
£424.00 | 2024-05-25 | |
| Apollo Scientific | BICL5067-5g |
4-Methoxyphenyl 4,6-O-benzylidene-beta-D-galactopyranoside |
176299-96-0 | 98% | 5g |
£866.00 | 2024-05-25 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M873937-1mg |
4-Methoxyphenyl 4,6-O-Benzylidene-β-D-galactopyranoside |
176299-96-0 | GR | 1mg |
¥950.00 | 2022-01-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575409-1mg |
(4AR,6S,7R,8R,8aR)-6-(4-methoxyphenoxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol |
176299-96-0 | 98% | 1mg |
¥1140 | 2023-04-15 | |
| A2B Chem LLC | AA99014-25mg |
β-D-Galactopyranoside, 4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- |
176299-96-0 | 93% | 25mg |
$105.00 | 2024-04-20 | |
| A2B Chem LLC | AA99014-50mg |
β-D-Galactopyranoside, 4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- |
176299-96-0 | 93% | 50mg |
$143.00 | 2024-04-20 | |
| A2B Chem LLC | AA99014-100mg |
β-D-Galactopyranoside, 4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- |
176299-96-0 | 93% | 100mg |
$201.00 | 2024-04-20 | |
| abcr | AB261656-100mg |
4-Methoxyphenyl 4,6-O-benzylidene-beta-D-galactopyranoside; . |
176299-96-0 | 100mg |
€271.90 | 2025-04-20 | ||
| Ambeed | A431860-1mg |
4-methoxyphenyl 4,6-O-benzylidene-beta-D-galactopyranoside |
176299-96-0 | 97% | 1mg |
$114.0 | 2024-04-22 |
b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:176299-96-0)b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-
Order Number:A902529
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:11
Price ($):165.0
Email:sales@amadischem.com
b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:176299-96-0)b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-
Purity:99%
Quantity:100mg
Price ($):165.0